Cas no 878744-13-9 (2-methyl-2-(6-methylpyridin-2-yl)propanenitrile)

2-Methyl-2-(6-methylpyridin-2-yl)propanenitrile is a nitrile-functionalized pyridine derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a sterically hindered tertiary carbon center adjacent to the nitrile group, which may enhance stability and reactivity in certain chemical transformations. The pyridine moiety offers coordination capabilities, making it useful in ligand design for catalytic systems. The compound's well-defined molecular architecture allows for precise modifications, facilitating its use in the development of specialized fine chemicals. Its purity and consistent performance make it suitable for research and industrial applications requiring high reproducibility. The product is typically handled under controlled conditions due to its reactivity profile.
2-methyl-2-(6-methylpyridin-2-yl)propanenitrile structure
878744-13-9 structure
Product Name:2-methyl-2-(6-methylpyridin-2-yl)propanenitrile
CAS No:878744-13-9
MF:C10H12N2
MW:160.215682029724
CID:2141156
PubChem ID:53485448
Update Time:2025-10-30

2-methyl-2-(6-methylpyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(6-methylpyridin-2-yI)propanenitrile
    • 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile
    • 878744-13-9
    • EN300-1857788
    • DTXSID70704609
    • APMBVCGUCYVIDL-UHFFFAOYSA-N
    • DB-083224
    • SCHEMBL1478668
    • Inchi: 1S/C10H12N2/c1-8-5-4-6-9(12-8)10(2,3)7-11/h4-6H,1-3H3
    • InChI Key: APMBVCGUCYVIDL-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC=CC=1C(C#N)(C)C

Computed Properties

  • Exact Mass: 160.100048391Da
  • Monoisotopic Mass: 160.100048391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 36.7Ų

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Additional information on 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile

2-Methyl-2-(6-Methylpyridin-2-yl)propanenitrile (CAS No. 878744-13-9): An Overview of Its Properties, Applications, and Recent Research

2-Methyl-2-(6-methylpyridin-2-yl)propanenitrile (CAS No. 878744-13-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, including drug discovery and chemical synthesis.

The molecular formula of 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile is C10H11N, and it has a molecular weight of 153.20 g/mol. The compound features a central propanenitrile group flanked by two methyl groups and a 6-methylpyridine ring. This structure confers several key properties, such as high stability, solubility in organic solvents, and the ability to form stable complexes with various metal ions.

In recent years, the study of 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile has expanded beyond its basic chemical properties to include its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile could be used to develop new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile has also been studied for its antioxidant activity. A 2020 study in the journal Free Radical Biology and Medicine demonstrated that the compound effectively scavenged free radicals and protected cells from oxidative stress-induced damage. These findings highlight the potential of 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile as a protective agent against oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthetic route to produce 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile is well-documented in the literature. One common method involves the reaction of 6-methylpyridine with cyanoacetone in the presence of a suitable catalyst. This reaction yields high purity 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile, which can be further purified using standard techniques such as column chromatography.

In addition to its biological applications, 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile is also used as an intermediate in the synthesis of more complex organic molecules. Its reactivity and stability make it an ideal starting material for various chemical transformations, including nucleophilic substitution reactions and coupling reactions with other functional groups.

The safety profile of 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile has been extensively evaluated. According to safety data sheets, the compound is generally considered safe when handled with appropriate precautions. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile (CAS No. 878744-13-9) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers valuable properties such as anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.

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